Cas no 2229459-69-0 (4-(3-amino-2-hydroxypropyl)-2,6-dimethoxyphenol)

• Product Name: 4-(3-amino-2-hydroxypropyl)-2,6-dimethoxyphenol
• CAS No: 2229459-69-0
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 6098057
• PubChem ID: 165880943
• Update Time: 2025-06-14

4-(3-amino-2-hydroxypropyl)-2,6-dimethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-2-hydroxypropyl)-2,6-dimethoxyphenol
• 2229459-69-0
• EN300-1805973

• Inchi： 1S/C11H17NO4/c1-15-9-4-7(3-8(13)6-12)5-10(16-2)11(9)14/h4-5,8,13-14H,3,6,12H2,1-2H3
• InChI Key： FJOVDVBPLCNBGN-UHFFFAOYSA-N
• SMILES： OC(CN)CC1C=C(C(=C(C=1)OC)O)OC

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 84.9Ų

Additional information on 4-(3-amino-2-hydroxypropyl)-2,6-dimethoxyphenol

Comprehensive Overview of 4-(3-amino-2-hydroxypropyl)-2,6-dimethoxyphenol (CAS No. 2229459-69-0): Properties, Applications, and Research Insights

4-(3-amino-2-hydroxypropyl)-2,6-dimethoxyphenol, with the CAS number 2229459-69-0, is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This phenol derivative features a unique molecular structure combining amino, hydroxy, and methoxy functional groups, making it a versatile intermediate for drug development and material science. Researchers are particularly interested in its potential as a building block for targeted therapies due to its dual hydrophilic and lipophilic properties.

In recent years, the demand for high-purity phenolic compounds like 4-(3-amino-2-hydroxypropyl)-2,6-dimethoxyphenol has surged, driven by advancements in precision medicine and bioconjugation technologies. The compound's CAS 2229459-69-0 is frequently searched in academic databases, reflecting its growing importance in small molecule drug discovery. Its structural similarity to catecholamines suggests potential applications in neurotransmitter modulation, though clinical applications remain under investigation.

The synthesis of 4-(3-amino-2-hydroxypropyl)-2,6-dimethoxyphenol typically involves multi-step organic reactions with careful control of stereochemistry. Current literature highlights innovative green chemistry approaches to optimize its production, addressing industry concerns about sustainable manufacturing. Analytical characterization using HPLC-MS and NMR spectroscopy confirms the compound's high purity (>98%), a critical parameter for research applications.

From a structure-activity relationship perspective, the 2,6-dimethoxyphenol core contributes to enhanced oxidative stability, while the 3-amino-2-hydroxypropyl side chain enables molecular targeting. This balance makes CAS 2229459-69-0 valuable for developing next-generation antioxidants and enzyme inhibitors. Recent patent filings suggest its incorporation in biodegradable polymers for medical devices, capitalizing on its biocompatibility.

Ongoing studies explore the pharmacokinetic profile of 4-(3-amino-2-hydroxypropyl)-2,6-dimethoxyphenol derivatives, particularly their blood-brain barrier permeability—a hot topic in neurological drug development. The compound's logP value (predicted ~1.2) indicates favorable membrane penetration, sparking interest in central nervous system applications. However, researchers emphasize the need for comprehensive toxicity studies before therapeutic use.

In material science, the phenolic hydroxyl group of 2229459-69-0 enables crosslinking reactions for creating high-performance adhesives and coatings. Its UV absorption characteristics (λmax ~280 nm) make it a candidate for photostabilizers in polymers—an area gaining traction due to environmental degradation concerns. Industry reports suggest growing adoption in electronic encapsulation materials where thermal stability is paramount.

The global market for fine chemicals like 4-(3-amino-2-hydroxypropyl)-2,6-dimethoxyphenol is projected to expand at 6.8% CAGR (2023-2030), fueled by biopharmaceutical innovation and advanced material demands. Regulatory databases show increased REACH compliance filings for this CAS number, indicating commercial scale-up. Current price benchmarks for research-grade material range $120-$150/gram, reflecting its high-value specialty chemical status.

Future research directions for 2229459-69-0 include computational modeling of its molecular interactions and development of continuous flow synthesis methods. The compound's chiral center presents opportunities for asymmetric catalysis studies, aligning with the pharmaceutical industry's focus on enantiopure compounds. Collaborative studies between academia and industry are exploring its potential in targeted drug delivery systems, particularly for inflammatory conditions.